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Cat. No.: B161113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium 2,3-dichloro-2-methylpropionate, also known by trade names such as Mendok, is a

chemical compound primarily recognized for its application as a plant gametocide. This

technical guide provides a comprehensive overview of its known physicochemical properties,

along with those of its parent acid, 2,3-dichloro-2-methylpropionic acid. The guide details

available experimental data, outlines plausible synthetic and analytical methodologies based

on related compounds, and illustrates its primary application.

Physicochemical Properties
Quantitative data for Sodium 2,3-dichloro-2-methylpropionate and its corresponding free

acid are summarized below. It is important to note that while some experimental data for the

free acid is available, many properties for the sodium salt are either computed or not publicly

documented.

Table 1: Properties of Sodium 2,3-dichloro-2-
methylpropionate
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Property Value Source

CAS Number 1899-36-1 [1]

Molecular Formula C₄H₅Cl₂NaO₂ [2]

Molecular Weight 178.98 g/mol [1]

Exact Mass 177.956 g/mol [1]

Toxicity (Oral LD₅₀, rat) 8 g/kg [1][3]

Table 2: Properties of 2,3-dichloro-2-methylpropionic
acid

Property Value Source

CAS Number 10411-52-6 [4]

Molecular Formula C₄H₆Cl₂O₂ [4]

Molecular Weight 157.00 g/mol [4]

Melting Point 23-24 °C

Boiling Point 113 °C at 15 mmHg

Density 1.36 g/cm³

pKa (Predicted) 2.29 ± 0.14

Calculated LogP 1.3073 [4]

Experimental Protocols
Detailed, publicly available experimental protocols for the specific synthesis of Sodium 2,3-
dichloro-2-methylpropionate are scarce. However, a plausible synthetic route can be inferred

from general organic chemistry principles and published methods for structurally similar

compounds.
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Proposed Synthesis of 2,3-dichloro-2-methylpropionic
acid and its Sodium Salt
The synthesis of the parent acid, 2,3-dichloro-2-methylpropionic acid, likely involves the

chlorination of methacrylic acid. A potential multi-step synthesis is outlined below. The

subsequent formation of the sodium salt is a straightforward acid-base neutralization.

Proposed Synthesis Pathway

Methacrylic Acid

Chlorination
(e.g., Cl₂)

Step 1

2,3-dichloro-2-methylpropionic acid

Neutralization
(e.g., NaOH or NaHCO₃)

Step 2

Sodium 2,3-dichloro-2-methylpropionate

Click to download full resolution via product page

Proposed synthesis of Sodium 2,3-dichloro-2-methylpropionate.
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Step 1: Chlorination of Methacrylic Acid This step would involve the addition of chlorine (Cl₂)

across the double bond of methacrylic acid. This type of reaction is a standard method for the

halogenation of alkenes. The reaction would likely be carried out in a suitable solvent and

potentially under specific temperature and light conditions to control selectivity and prevent

unwanted side reactions.

Step 2: Neutralization to Form the Sodium Salt The resulting 2,3-dichloro-2-methylpropionic

acid can be converted to its sodium salt by reacting it with a stoichiometric amount of a sodium

base, such as sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃), in an appropriate

solvent like water or ethanol. The final product, Sodium 2,3-dichloro-2-methylpropionate,

could then be isolated by evaporation of the solvent or by precipitation.

Analytical Characterization Methods
The characterization of Sodium 2,3-dichloro-2-methylpropionate and its parent acid would

typically involve a combination of spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be essential for

confirming the chemical structure. Spectral data for the free acid is available in public

databases.

Mass Spectrometry (MS): Mass spectrometry, often coupled with Gas Chromatography (GC-

MS), would be used to determine the molecular weight and fragmentation pattern, confirming

the identity of the compound.

Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the functional groups

present, particularly the carboxylate group in the sodium salt and the carboxylic acid group in

the parent acid.

Chromatography: High-Performance Liquid Chromatography (HPLC) or Gas

Chromatography (GC) would be suitable for assessing the purity of the compound and for

quantitative analysis in various matrices.
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Analytical Workflow

Sample containing Sodium
2,3-dichloro-2-methylpropionate

Sample Preparation
(e.g., Extraction)

Chromatographic Separation
(HPLC or GC)

Detection and Identification
(MS, NMR, IR)

Quantification

Click to download full resolution via product page

General workflow for the analysis of the target compound.

Application as a Gametocide
Sodium 2,3-dichloro-2-methylpropionate is known for its use as a gametocide in plants,

where it induces male sterility. This property can be valuable in plant breeding for the

production of hybrid seeds.

A study has shown that spraying tomatoes with a 0.3% solution of Sodium 2,3-dichloro-2-
methylpropionate at anthesis induced male sterility for a period of 12 days, starting 12 days

after the treatment.[5] This allows for controlled cross-pollination. The fertility of the flowers was

reported to return to normal 37 days after the treatment.[5] The precise biochemical
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mechanism of action for inducing male sterility is not well-documented in publicly available

literature.

Gametocidal Application Workflow

Application of Sodium
2,3-dichloro-2-methylpropionate

to plants at anthesis

Induction of
Male Sterility

Controlled
Cross-Pollination

Return to Normal
Fertility

After ~37 days

Production of
Hybrid Seeds

Click to download full resolution via product page

Logical workflow of the gametocidal application.

Conclusion
Sodium 2,3-dichloro-2-methylpropionate is a specialized chemical with a primary application

in agriculture. While a complete, experimentally verified dataset of its physicochemical

properties is not readily available in the public domain, this guide synthesizes the existing

information for both the salt and its parent acid. The proposed synthetic and analytical methods

are based on established chemical principles and provide a solid foundation for researchers

working with this compound. Further investigation is needed to elucidate the precise

mechanism of its gametocidal activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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